3-Acetyl-5-bromo-4-hydroxybenzoic acid
Overview
Description
3-Acetyl-5-bromo-4-hydroxybenzoic acid is a chemical compound with the molecular formula C9H7BrO4 . It is a derivative of benzoic acid, which is a type of aromatic carboxylic acid . This compound can be used in methods to treat epilepsy .
Synthesis Analysis
The synthesis of 3-Acetyl-4-hydroxybenzoic acid can be achieved by the Fries rearrangement of 4-acetoxybenzoic acid (1 mol) with aluminium chloride (3.3 mol) at 150–155° for 1 hour (24%) .Molecular Structure Analysis
The molecular structure of 3-Acetyl-5-bromo-4-hydroxybenzoic acid consists of a benzene ring substituted with acetyl, bromo, and hydroxy groups . The exact spatial arrangement of these groups can be determined through techniques such as X-ray crystallography .Scientific Research Applications
Chemical Synthesis and Reactions
3-Acetyl-5-bromo-4-hydroxybenzoic acid is involved in various chemical synthesis and reaction processes. For instance, electrophilic substitution reactions of 4-hydroxybenzo[b]thiophen, a related compound, are significant in forming 5-substituted products under certain conditions, such as formylation and bromination (Clarke, Scrowston, & Sutton, 1973). Additionally, derivatives of 4-hydroxybenzoic acid, including 3-bromo-, 3:5-dibromo-, and other substitution products, have been prepared, highlighting the compound's versatility in organic synthesis (Cavill, 1945).
Polymer Synthesis
3-Acetyl-5-bromo-4-hydroxybenzoic acid plays a role in polymer synthesis. For example, 4-acetoxybenzoic acid (PABA), closely related to our compound of interest, is used as a monomer in the polymerization of thermotropic polymers, highlighting its importance in high-temperature polymer applications (Vora, Biernacki, Crouse, & Swartling, 2003). The study of pseudopolymorphs of hydroxybenzoic acid derivatives, like 3-Acetyl-5-bromo-4-hydroxybenzoic acid, is crucial in understanding their self-assembly in solid lattices, which is significant for materials science and engineering (Jayaraman, Balasubramaniam, & Valiyaveettil, 2004).
Medicinal Chemistry and Pharmacology
In medicinal chemistry, derivatives of hydroxybenzoic acids, including 3-Acetyl-5-bromo-4-hydroxybenzoic acid, are explored for their potential biological activities. For example, novel 3-Hydroxy benzoic acid derivatives exhibit antibacterial activity, indicating the compound's potential in developing new drug candidates (Satpute, Gangan, & Shastri, 2018). Moreover, 4-hydroxybenzoic acid-based inhibitors have been studied for their antiproliferative and proapoptotic activities in cancer therapies, underscoring the importance of hydroxybenzoic acid derivatives in oncology research (Seidel, Schnekenburger, Dicato, & Diederich, 2014).
Biochemistry and Enzymatic Studies
Enzymatic studies involving hydroxybenzoic acid derivatives reveal their role in biochemical processes. Arylamine N-Acetyltransferase in Streptomyces griseus, for example, acetylates exogenous 3-amino-4-hydroxybenzoic acid, illustrating the compound's relevance in microbial metabolism and potentially in xenobiotic compound processing (Suzuki, Ohnishi, & Horinouchi, 2006).
Future Directions
The future directions for research on 3-Acetyl-5-bromo-4-hydroxybenzoic acid could include further exploration of its potential therapeutic uses, particularly in the treatment of epilepsy . Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial.
properties
IUPAC Name |
3-acetyl-5-bromo-4-hydroxybenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrO4/c1-4(11)6-2-5(9(13)14)3-7(10)8(6)12/h2-3,12H,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGLBJBGIMISYKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C(=CC(=C1)C(=O)O)Br)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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